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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B1202529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Iditol, a six-carbon sugar alcohol (polyol), is a versatile molecule with increasing significance

in various scientific and industrial sectors. As a stereoisomer of the more common sorbitol and

mannitol, D-Iditol possesses unique structural characteristics that translate into distinct

physicochemical properties. These properties are fundamental to its application in

pharmaceutical formulations, biochemical research, and as a chiral building block in chemical

synthesis. This in-depth technical guide provides a comprehensive overview of the core

physicochemical properties of D-Iditol, complete with detailed data, experimental

considerations, and logical workflows to support its practical application in research and

development.

Physicochemical Properties of D-Iditol
The physicochemical properties of D-Iditol are crucial for its handling, formulation, and

mechanism of action in various applications. The following table summarizes the key

quantitative data available for D-Iditol.
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Property Value Source(s)

Molecular Formula C₆H₁₄O₆ [1][2][3][4]

Molecular Weight 182.17 g/mol [1][3][4]

Appearance

White to off-white crystalline

powder or colorless high

viscous liquid

[1][5][6]

Melting Point 74-78 °C [1][5][7]

Boiling Point
230 °C (Predicted); 494.9 °C at

760 mmHg
[1][2][8]

Density 1.596 g/cm³ (Predicted) [2][8]

Solubility

- Water: Soluble (87.5 mg/mL;

5 mg/mL) - Ethanol: Insoluble -

Dimethylformamide (DMF): 1

mg/mL - Dimethyl Sulfoxide

(DMSO): 2 mg/mL -

Phosphate-Buffered Saline

(PBS, pH 7.2): 5 mg/mL

[2][6][8][9][10]

Optical Rotation
[α]20/D = +2° to +5° (c=1 in

H₂O)
[1][5][7]

pKa 13.14 ± 0.20 (Predicted) [2][8]

Hydrogen Bond Donor Count 6 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 5 [2]

Experimental Considerations and Methodologies
The accurate determination of the physicochemical properties of D-Iditol is essential for its

quality control and application. While specific experimental protocols for D-Iditol are not
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extensively detailed in publicly available literature, standard methods for polyol analysis are

applicable.

General Experimental Workflow for Physicochemical
Characterization of D-Iditol
The following diagram illustrates a general workflow for the characterization of D-Iditol's
physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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